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Compound of Interest

Compound Name: 3-Ethyl-2,5-dimethylhexane

CAS No.: 52897-04-8

Cat. No.: B12647771

Get Quote

Executive Summary & Immediate Action
Treat 3-Ethyl-2,5-dimethylhexane as a High-Risk Flammable Solvent. This branched alkane

(C₁₀H₂₂) presents significant flammability and aspiration hazards.[1] It is strictly hydrophobic

and must never be disposed of via sanitary sewer systems.

Scenario Immediate Directive

Routine Disposal
Segregate into Non-Halogenated Organic waste

stream.

Small Spill (<500 mL)
Absorb with polypropylene pads or vermiculite.

[1] Place in a sealed fume hood.

Large Spill (>500 mL)
Evacuate area. Remove ignition sources.[1] Call

EHS/Emergency Response.

Skin Contact
Wash immediately with soap and water.[1] Do

not use solvent thinners.[1]
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Chemical Profile & Risk Assessment
To dispose of this chemical safely, you must understand its physical behavior. As a C10

branched isomer, it exhibits lower boiling points and potentially lower flash points than n-

decane due to reduced surface area for van der Waals interactions.[1]

Physicochemical Properties
Property Value Operational Implication

CAS Number 52897-04-8
Use for waste manifesting and

inventory tracking.[1]

Molecular Formula C₁₀H₂₂

High carbon content requires

high-temperature incineration.

[1]

Boiling Point ~157°C

Moderate volatility; vapors can

accumulate in low-lying areas.

[1]

Flash Point < 60°C (Est.)[1]
Classified as Ignitable (D001).

Store in flammables cabinet.

Solubility Immiscible in water
Phase separation risk. Do not

mix with aqueous waste.[1]

Density ~0.70 g/mL

Floats on water; water fog is

ineffective for fire suppression.

[1]

Critical Hazard: Static Accumulation
Expert Insight: Like many non-polar branched alkanes, 3-Ethyl-2,5-dimethylhexane has low

electrical conductivity (<50 pS/m).[1] When poured, it can generate static charge faster than it

dissipates.

The Risk: A static discharge spark can ignite vapors during transfer.[1]

The Control:Always ground and bond metal containers during transfer. If using plastic

(HDPE), use a dip tube to prevent splash filling.
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Waste Segregation & Containerization
Proper segregation is the primary defense against unexpected reactions in the waste stream.

Decision Matrix: Waste Stream Selection
Do not mix 3-Ethyl-2,5-dimethylhexane with oxidizers (e.g., Nitric Acid, Peroxides) or

Halogenated solvents (e.g., DCM, Chloroform), as this complicates the incineration process

and increases disposal costs.[1]

Start: Liquid Waste Identified

Is it Organic?

Contains Halogens?
(F, Cl, Br, I)

Yes

Is it Aqueous?

No

Stream A: Non-Halogenated Organic
(Target for 3-Ethyl-2,5-dimethylhexane)

No (<2%)

Stream B: Halogenated Organic

Yes (>2%)

Stream C: Aqueous Waste

Yes

Click to download full resolution via product page

Figure 1: Logic flow for selecting the correct waste stream.[1] 3-Ethyl-2,5-dimethylhexane
belongs in Stream A.[1]

Container Specifications
Material: High-Density Polyethylene (HDPE) or Safety Steel Cans (Type I or II).
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Why? HDPE is resistant to aliphatic alkanes.[1] Steel provides grounding capabilities.[1]

Venting: Use caps with pressure-relief mechanisms if storing in warm environments to

prevent vapor pressure buildup.[1]

Headspace: Leave at least 10% headspace to allow for thermal expansion.[1]

Step-by-Step Disposal Protocol
Step 1: Preparation

PPE: Wear nitrile gloves (splash protection), safety goggles, and a flame-resistant lab coat.

[1]

Location: Perform all transfers inside a certified chemical fume hood.

Step 2: Transfer & Labeling[1][2]
Verify the receiving waste container is labeled "NON-HALOGENATED ORGANIC

SOLVENT."[1]

Grounding: If transferring >4 Liters, attach a ground wire between the source and receiving

vessel.

Pour slowly to minimize splashing and static generation.[1]

Wipe the bottle neck with a dry wipe; dispose of the wipe in solid hazardous waste.

Step 3: Regulatory Labeling (RCRA)
Affix a hazardous waste tag with the following details:

Constituents: 3-Ethyl-2,5-dimethylhexane (100%)[1]

Hazard Codes:

D001: Ignitable Characteristic.

Step 4: Final Disposal

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://wap.guidechem.com/encyclopedia/3-ethyl-2-5-dimethylhexane-dic715431.html
https://wap.guidechem.com/encyclopedia/3-ethyl-2-5-dimethylhexane-dic715431.html
https://wap.guidechem.com/encyclopedia/3-ethyl-2-5-dimethylhexane-dic715431.html
https://wap.guidechem.com/encyclopedia/3-ethyl-2-5-dimethylhexane-dic715431.html
https://wap.guidechem.com/encyclopedia/3-ethyl-2-5-dimethylhexane-dic715431.html
https://wap.guidechem.com/encyclopedia/3-ethyl-2-5-dimethylhexane-dic715431.html
https://wap.guidechem.com/encyclopedia/3-ethyl-2-5-dimethylhexane-dic715431.html
https://www.benchchem.com/product/b12647771/docs?utm_src=pdf-body#3-ethyl-2-5-dimethylhexane-proper-disposal-handling-procedures-1
https://wap.guidechem.com/encyclopedia/3-ethyl-2-5-dimethylhexane-dic715431.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12647771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact your facility's EHS department or a licensed hazardous waste contractor (e.g., Clean

Harbors, Veolia) for pickup. The ultimate disposal method is Fuel Blending or Incineration at a

permitted facility.[1]

Emergency Spill Response Workflow
In the event of a release, rapid classification determines the safety of the response.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://wap.guidechem.com/encyclopedia/3-ethyl-2-5-dimethylhexane-dic715431.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12647771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected

Volume > 500mL OR
Outside Fume Hood?

MAJOR SPILL PROTOCOL
1. Evacuate Lab
2. Close Doors
3. Call EHS/911

Yes

MINOR SPILL PROTOCOL
1. Alert Personnel

2. Don PPE

No

Eliminate Ignition Sources
(Unplug hot plates, stirrers)

Cover with Absorbent
(Vermiculite/Pads)

Collect Debris

Bag & Tag as Hazardous Waste

Click to download full resolution via product page

Figure 2: Decision logic for spill response. Note that ignition source elimination is the critical

first step for alkanes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b12647771?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12647771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

